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Compound of Interest

Compound Name: Nilotinib-13C,d3

Cat. No.: B15622686

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of Nilotinib-13C,d3, an isotopically

labeled analog of the tyrosine kinase inhibitor Nilotinib. This document outlines its chemical

properties, analytical methodologies for its quantification, and its biological mechanism of

action, serving as a vital resource for its application in research and development. Nilotinib-
13C,d3 is primarily utilized as an internal standard in quantitative bioanalytical assays, such as

those employing liquid chromatography-mass spectrometry (LC-MS), to ensure the accuracy

and precision of Nilotinib quantification in biological matrices.[1]

Certificate of Analysis: Representative Data
While a batch-specific Certificate of Analysis is provided with the purchase of the material, the

following table summarizes the typical quality specifications for Nilotinib-13C,d3, offering a

benchmark for its analytical profile.
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Test Specification Methodology

Appearance White to off-white solid Visual Inspection

Molecular Formula C₂₇¹³CH₁₉D₃F₃N₇O Mass Spectrometry

Molecular Weight 533.53 g/mol Mass Spectrometry

Chemical Purity (HPLC) ≥ 98.0% HPLC-UV

Isotopic Purity
≥ 99 atom % ¹³C; ≥ 98 atom %

D
Mass Spectrometry

Isotopic Enrichment ≥ 98% Mass Spectrometry

Identity (¹H-NMR) Conforms to structure Nuclear Magnetic Resonance

Identity (Mass Spectrum)
Conforms to structure and

isotopic labeling

High-Resolution Mass

Spectrometry (HRMS)

Solubility Soluble in DMSO or Methanol Visual Inspection

Experimental Protocols
Accurate quantification and characterization of Nilotinib-13C,d3 are critical for its use as an

internal standard. Below are detailed methodologies for common analytical techniques.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
This method is suitable for determining the chemical purity of Nilotinib-13C,d3.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A mixture of acetonitrile and 0.01 M phosphate buffer (pH 3.0) in a 42:58 (v/v)

ratio.

Flow Rate: 1.0 mL/min.
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Injection Volume: 10 µL.

Detection: UV at 266 nm.

Procedure:

Prepare a stock solution of Nilotinib-13C,d3 in the mobile phase.

Perform serial dilutions to generate a calibration curve.

Inject the sample and standards onto the HPLC system.

The purity is calculated based on the area of the principal peak relative to the total peak

area.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Quantification in Biological Matrices
This protocol details the use of Nilotinib-13C,d3 as an internal standard for the quantification

of Nilotinib in plasma.

Instrumentation: A triple quadrupole mass spectrometer with an electrospray ionization (ESI)

source coupled to an HPLC system.

Sample Preparation:

To 100 µL of plasma, add the internal standard solution (Nilotinib-13C,d3).

Precipitate proteins by adding acetonitrile.

Vortex and centrifuge the sample.

Inject the supernatant into the LC-MS/MS system.

LC Conditions:

Column: C18 reversed-phase column.
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Mobile Phase: A gradient elution using 0.1% formic acid in water (A) and 0.1% formic acid

in acetonitrile (B).

MS/MS Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Multiple Reaction Monitoring (MRM) Transitions:

Nilotinib: m/z 530.7 → 289.5

Nilotinib-13C,d3: m/z 534.4 → 293.2

Quantification: The concentration of Nilotinib is determined by comparing the peak area ratio

of the analyte to the internal standard against a calibration curve.

Mechanism of Action and Signaling Pathway
Nilotinib is a potent and selective inhibitor of the BCR-ABL tyrosine kinase, the hallmark of

Philadelphia chromosome-positive chronic myeloid leukemia (CML).[2][3] It binds to the ATP-

binding site of the ABL kinase domain, stabilizing the inactive conformation of the enzyme and

thereby inhibiting its kinase activity.[3] This action blocks the downstream signaling pathways

that lead to cell proliferation and promotes apoptosis in BCR-ABL-expressing cells.[3] Nilotinib

is also an inhibitor of other tyrosine kinases, including c-KIT and platelet-derived growth factor

receptor (PDGFR).[4]
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Caption: Nilotinib's mechanism of action.

Experimental Workflow: Bioanalytical Quantification
The following diagram illustrates a typical workflow for the quantification of Nilotinib in a

biological sample using Nilotinib-13C,d3 as an internal standard.
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Caption: Bioanalytical workflow for Nilotinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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